Cas no 1805533-45-2 (Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805533-45-2
• MF: C₁₁H₉F₆NO₂
• MW: 301.185084104538
• CID: 4886534
• Update Time: 2025-10-29

Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9F6NO2/c1-2-20-6(19)3-5-4-18-9(11(15,16)17)7(8(5)12)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： LNKWZZCIJQRXJL-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C(F)(F)F)=NC=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate

Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate: A Comprehensive Overview

Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate, with CAS No. 1805533-45-2, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry, pharmaceutical research, and materials science. This compound is notable for its unique structural features and versatile applications, making it a subject of extensive research and development.

The molecular structure of Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate is characterized by a pyridine ring system with multiple fluorinated substituents. These substituents include a difluoromethyl group at position 3, a fluoro group at position 4, and a trifluoromethyl group at position 2. The acetate ester group at position 5 further enhances the compound's functional versatility. This arrangement of substituents contributes to the compound's unique electronic properties, which are critical for its various applications.

Recent studies have highlighted the potential of this compound as a novel pesticide. Its fluorinated groups impart high stability and bioactivity, making it effective against a wide range of agricultural pests. Researchers have demonstrated that Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate exhibits superior insecticidal activity compared to traditional pesticides, with minimal environmental impact. This makes it a promising candidate for sustainable agricultural practices.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug development. Its structure allows for selective binding to specific biological targets, which is crucial for therapeutic applications. Recent findings suggest that Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate may serve as an effective anti-inflammatory agent or an inhibitor of certain enzymes involved in disease pathways. These discoveries underscore its importance in advancing medical research.

The synthesis of Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient methodologies to synthesize this compound, leveraging advanced techniques such as Friedel-Crafts acylation and fluorination reactions. These methods not only ensure high yields but also maintain the integrity of the compound's functional groups.

The physical and chemical properties of this compound are well-documented. Its melting point, boiling point, and solubility characteristics make it suitable for various industrial applications. Additionally, its stability under different environmental conditions ensures its reliability in both laboratory and commercial settings.

In terms of environmental impact, studies have shown that Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate degrades efficiently under natural conditions, minimizing its ecological footprint. This is particularly important given the increasing emphasis on environmentally friendly chemical products in modern industries.

The versatility of Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate extends to its use in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as polymers and composites. Researchers are exploring its potential as a building block for creating high-performance materials with tailored functionalities.

In conclusion, Ethyl 3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805533-45-2) is a multifaceted compound with significant implications across various scientific disciplines. Its structural uniqueness, coupled with its diverse applications, positions it as a key player in future technological advancements. Continued research into this compound will undoubtedly unlock further potential, contributing to the advancement of science and technology.